2-(4-ethoxyphenyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-2-23-15-7-5-13(6-8-15)10-17(22)21-18-20-16(12-24-18)14-4-3-9-19-11-14/h3-9,11-12H,2,10H2,1H3,(H,20,21,22)
• InChI Key: LPTZDLUHCCXKGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CN=CC=C3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol
• CAS No.: 923483-90-3

Description

2-(4-ethoxyphenyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide is a chemical compound with potential applications in scientific research. This compound is also known as EPTA, and it belongs to the class of thiazole derivatives. EPTA is synthesized using a multi-step process, and it has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Optoelectronic Applications

Compounds like 2-(4-ethoxyphenyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide have been explored for their utility in optoelectronic materials. Research highlights the incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems, demonstrating significant value for creating novel optoelectronic materials. These materials show promise for use in organic light-emitting diodes (OLEDs), including white OLEDs and red phosphorescent OLEDs, as well as nonlinear optical materials and colorimetric pH sensors. Iridium complexes based on similar derivatives represent high-efficiency materials for OLED applications, indicating their potential in advanced electronic and photonic devices (Lipunova et al., 2018).

Chemical and Biological Properties

The chemistry and properties of compounds containing benzimidazole and benzthiazole, related to the structure of interest, have been extensively reviewed. These compounds exhibit a fascinating variability in their chemistry, presenting a broad spectrum of physical, chemical, and biological activities. Their ability to form complex compounds and demonstrate diverse biological and electrochemical activities highlights their potential in pharmaceuticals and materials science, suggesting areas for future investigation into unknown analogues (Boča et al., 2011).

Toxicity and Environmental Impact

The evaluation of similar compounds for potential carcinogenicity has been conducted, with studies synthesizing and assessing thiophene analogues of known carcinogens. These investigations provide insight into the environmental and health impacts of such compounds, contributing to a deeper understanding of their safety profile and mechanisms of action in biological systems (Ashby et al., 1978).

Removal and Environmental Fate

The removal and environmental fate of persistent organic pollutants, which share functional groups with the compound of interest, have been reviewed. This research is crucial for understanding the environmental persistence and toxicity effects of such compounds, as well as the development of cleaner and more sustainable removal technologies. It underscores the significance of addressing the contamination of water sources by pharmaceutical and industrial chemicals, pointing towards the need for innovative treatment methods and environmental management practices (Prasannamedha et al., 2020).